Cas no 141696-90-4 (9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-)
141696-90-4 structure
Product Name:9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
CAS No:141696-90-4
MF:C13H17N5
MW:243.307581663132
CID:148454
PubChem ID:126615
Update Time:2025-04-19
9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
- 9H-PURIN-6-AMINE, N-BICYCLO(2.2.1)HEPT-2-YL-9-METHYL-, ENDO-(+/-)-
- DTXSID50931173
- N-(Bicyclo[2.2.1]heptan-2-yl)-9-methyl-9H-purin-6-amine
- N(6)-Endonorbornan-2-yl-9-methyladenine
- N-[(1S,2R,4R)-2-bicyclo[2.2.1]heptanyl]-9-methylpurin-6-amine
- SCHEMBL2828700
- YCGMULHHH6
- 141696-90-4
- Z3041495701
- N-0861
- UNII-YCGMULHHH6
- 9H-Purin-6-amine, N-bicyclo(2.2.1)hept-2-yl-9-methyl-, endo-(+-)-
- N 0861
- 9H-PURIN-6-AMINE, N-(1R,2S,4S)-BICYCLO(2.2.1)HEPT-2-YL-9-METHYL-, REL-
-
- Inchi: 1S/C13H17N5/c1-18-7-16-11-12(14-6-15-13(11)18)17-10-5-8-2-3-9(10)4-8/h6-10H,2-5H2,1H3,(H,14,15,17)/t8-,9+,10-/m1/s1
- InChI Key: MTQYIGCUBBMQCJ-KXUCPTDWSA-N
- SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)[C@@H]1C[C@@H]2CC[C@H]1C2
Computed Properties
- Exact Mass: 243.14861
- Monoisotopic Mass: 243.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- PSA: 55.63
9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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